Cas no 50778-91-1 (N-methyl-N-chloromethylcarbamoyl chloride)
50778-91-1 structure
Product Name:N-methyl-N-chloromethylcarbamoyl chloride
CAS No:50778-91-1
MF:C3H5Cl2NO
MW:141.983898878098
MDL:MFCD19232377
CID:364082
PubChem ID:12748060
Update Time:2025-04-19
N-methyl-N-chloromethylcarbamoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- Carbamic chloride, (chloromethyl)methyl-
- N-(chloromethyl)-N-methylcarbamoyl chloride
- (Chloromethyl)methylcarbamyl chloride
- (Chloromethyl)(methyl)carbamic chloride
- AKOS006386527
- 50778-91-1
- N-methyl-N-chloromethylcarbamoyl chloride
- EN300-345927
- SCHEMBL11409673
- DTXSID20508811
-
- MDL： MFCD19232377
- Inchi： 1S/C3H5Cl2NO/c1-6(2-4)3(5)7/h2H2,1H3
- InChI Key： FSBLIZXPIXHWML-UHFFFAOYSA-N
- SMILES： ClCN(C(=O)Cl)C
Computed Properties
- Exact Mass: 140.97495
- Monoisotopic Mass: 140.9748192g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 75.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
N-methyl-N-chloromethylcarbamoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M103188-5mg |
N-methyl-N-chloromethylcarbamoyl chloride |
50778-91-1 | 5mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M103188-10mg |
N-methyl-N-chloromethylcarbamoyl chloride |
50778-91-1 | 10mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M103188-50mg |
N-methyl-N-chloromethylcarbamoyl chloride |
50778-91-1 | 50mg |
$ 340.00 | 2022-06-04 | ||
| Enamine | EN300-345927-0.05g |
N-(chloromethyl)-N-methylcarbamoyl chloride |
50778-91-1 | 95.0% | 0.05g |
$312.0 | 2025-03-18 | |
| Enamine | EN300-345927-0.1g |
N-(chloromethyl)-N-methylcarbamoyl chloride |
50778-91-1 | 95.0% | 0.1g |
$466.0 | 2025-03-18 | |
| Enamine | EN300-345927-0.25g |
N-(chloromethyl)-N-methylcarbamoyl chloride |
50778-91-1 | 95.0% | 0.25g |
$666.0 | 2025-03-18 | |
| Enamine | EN300-345927-0.5g |
N-(chloromethyl)-N-methylcarbamoyl chloride |
50778-91-1 | 95.0% | 0.5g |
$1046.0 | 2025-03-18 | |
| Enamine | EN300-345927-1.0g |
N-(chloromethyl)-N-methylcarbamoyl chloride |
50778-91-1 | 95.0% | 1.0g |
$1343.0 | 2025-03-18 | |
| Enamine | EN300-345927-2.5g |
N-(chloromethyl)-N-methylcarbamoyl chloride |
50778-91-1 | 95.0% | 2.5g |
$2631.0 | 2025-03-18 | |
| Enamine | EN300-345927-5.0g |
N-(chloromethyl)-N-methylcarbamoyl chloride |
50778-91-1 | 95.0% | 5.0g |
$3894.0 | 2025-03-18 |
N-methyl-N-chloromethylcarbamoyl chloride Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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